3,5-Dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol
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Overview
Description
3,5-Dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol is a natural product found in Lamellodysidea herbacea and Dysidea fragilis with data available.
Scientific Research Applications
Antibacterial Activity
3,5-Dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol has demonstrated significant antibacterial properties. A study isolated this compound from Phyllospongia papyracea, revealing its potent activity against various bacteria, including Bacillus subtilis, Staphylococcus aureus, and others. Its efficacy was comparable to common antibiotics, making it a potential lead for antibacterial agent development (Sun et al., 2017).
Natural Occurrence and Bioactivity
This compound is naturally found in red algae, specifically in Odonthalia dentata and Rhodomela confervoides, and has been a subject of research due to its bioactive properties. Bromophenols like this compound in red algae have been studied for their potential uses (Craigie & Gruenig, 1967).
Radical Scavenging Activities
Research on similar bromophenol compounds has shown effective radical scavenging activities. Studies involving quantum mechanical calculations and assays like DPPH, DMPD+, and ABTS+ have demonstrated their potential in this area (Alaşalvar et al., 2014).
Geographic Variation in Metabolites
The compound's presence in different geographic locations, like Australia and the Philippines, in marine organisms such as the dorid nudibranch Asteronotus cespitosus, underscores its ecological significance and potential applications in natural product chemistry (Fahey & Garson, 2004).
properties
Product Name |
3,5-Dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol |
---|---|
Molecular Formula |
C13H8Br4O3 |
Molecular Weight |
531.8 g/mol |
IUPAC Name |
3,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol |
InChI |
InChI=1S/C13H8Br4O3/c1-19-13-9(17)3-7(15)5-11(13)20-12-8(16)2-6(14)4-10(12)18/h2-5,18H,1H3 |
InChI Key |
KMQWWGLIGSFYAT-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1Br)Br)OC2=C(C=C(C=C2Br)Br)O |
Canonical SMILES |
COC1=C(C=C(C=C1Br)Br)OC2=C(C=C(C=C2Br)Br)O |
synonyms |
3,5-dibromo-2-(3,5-dibromo-2-methoxyphenoxy)phenol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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